Pt nanoparticles-decorated molybdenum nitrides for efficient hydrogen evolution reaction†
RSC Advances Pub Date: 2023-11-21 DOI: 10.1039/D3RA06954K
Abstract
Exploring low cost and high efficiency catalysts for hydrogen production from electrochemical water splitting is preferable and remains a significant challenge. As an alternative to Pt-based catalysts, molybdenum nitrides have attracted more attention for their hydrogen evolution reaction (HER). However, their performance is restricted due to the strong bonding of Mo–H. Herein, molybdenum nitrides with Pt-doping are fabricated to enhance the catalytic activity for HER in acidic solution. As expected, Pt (5 wt%)–MoNx delivers a low overpotential of 47 mV at a current density of 10 mA cm−2 with a high exchange current density (j0 = 0.98 mA cm−2). The superior performance is attributed to the modified electronic structure of Mo with Pt incorporation.
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Journal Name：RSC Advances
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